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Compound of Interest

Compound Name: beta-Butyrolactone

Cat. No.: B051020

For researchers, scientists, and drug development professionals, a thorough understanding of
the chemical properties and associated hazards of beta-butyrolactone is paramount for
ensuring laboratory safety. This guide provides a comprehensive overview of safety
precautions and handling guidelines for beta-butyrolactone, incorporating quantitative data,
and visual workflows to facilitate a safe research environment.

Hazard Identification and Classification

Beta-butyrolactone is a flammable liquid and is classified as a suspected carcinogen.[1] It is
harmful if ingested, inhaled, or absorbed through the skin.[2] The compound is an irritant to the
skin, eyes, mucous membranes, and upper respiratory tract.[2][3]

GHS Hazard Statements:

e H226: Flammable liquid and vapor.[4]

e H315: Causes skin irritation.[4]

e H319: Causes serious eye irritation.[4]

o H341: Suspected of causing genetic defects.

o H351: Suspected of causing cancer.[4]
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The International Agency for Research on Cancer (IARC) has classified beta-butyrolactone in

Group 2B, meaning it is "possibly carcinogenic to humans”. Animal studies have shown it to be

carcinogenic in mice and rats through various routes of administration.[5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of beta-butyrolactone is provided in

the table below.

Property Value Reference

Molecular Formula C4H602 [3]

Molecular Weight 86.09 g/mol [2][3]

Appearance Clear colorless liquid [3]

Odor Acetone-like [3]

Boiling Point 160 to 163°F at 29 mmHg (71- IR
73°C at 39 hPa)

Melting Point -46.3°F (-43.5°C) [2][3]

Flash Point 140°F (60°C) - closed cup [2][3]

Density 1.0555 g/mL at 68°F (20°C) [2][3]

Water Solubility

> 100 mg/mL at 73°F (23°C)

[2](3]

Vapor Pressure

0.5 mmHg at 108°F (42°C); 5.5
mmHg at 124°F (51°C); 18.5
mmHg at 163°F (73°C)

[2](3]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling beta-butyrolactone to minimize

exposure risk.
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Personal Protective Equipment (PPE) Protocol

Wear a fl Don hemical Wear safety glasses with Use a face shield for Workin a certified chemical fume
Iab coat gloves (e.g., Butyl rubber) side shields or goggles splash protection

o ime hood.
If not possible, use a full-face respirator
with appropriate cartridges.

Proceed with
Handling

Click to download full resolution via product page

Caption: Required PPE for handling beta-butyrolactone.

Handling and Storage

Handling:

o Always work in a well-ventilated area, preferably within a certified chemical fume hood.[1]
» Avoid contact with skin, eyes, and clothing.[1]

e Do not breathe vapors or mist.[1]

o Keep away from heat, sparks, and open flames.

o Take precautionary measures against static discharge. Ground and bond containers and
receiving equipment.[6]

¢ Use non-sparking tools.[1][6]

e Wash hands thoroughly after handling.[1]

Storage:

» Store in a cool, dry, and well-ventilated place.[1]

o Keep containers tightly closed to prevent leakage and protect from moisture.[2]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]
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e Store in a locked cabinet or other secure area.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving beta-
butyrolactone.

Click to download full resolution via product page

Caption: Emergency procedures for beta-butyrolactone exposure or spills.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

e Specific Hazards: The compound is combustible.[2] When heated to decomposition, it may
emit acrid smoke and toxic fumes of carbon monoxide and carbon dioxide.[2] Vapors can
form explosive mixtures with air.[7]
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Spill and Disposal Procedures

Spill Response:

o Small Spills: Absorb the spill with an inert material like vermiculite, sand, or earth.[1] Use
non-sparking tools to collect the material and place it in a suitable, sealed container for
disposal.[1]

o Large Spills: Evacuate non-essential personnel from the area. For large spills, consider an
initial downwind evacuation of at least 300 meters (1000 feet).[2] Prevent the spill from
entering drains.

Disposal:
o Dispose of waste in accordance with all applicable federal, state, and local regulations.

e Itis recommended to burn the material in a chemical incinerator equipped with an
afterburner and scrubber. Alternatively, offer surplus and non-recyclable solutions to a
licensed disposal company.

Toxicological Information

The toxicological properties of beta-butyrolactone have not been exhaustively investigated.
However, available data indicates the following:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemmade.com/assistant/emsds/19956.html
https://www.chemmade.com/assistant/emsds/19956.html
https://www.chemmade.com/assistant/emsds/19956.html
https://cameochemicals.noaa.gov/chemical/19942
https://www.benchchem.com/product/b051020?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Route of Exposure Effects Reference

) Causes skin irritation. Harmful
Skin _ [1][2]
if absorbed.

Eyes Causes serious eye irritation. [1]

Causes irritation to the upper
Inhalation respiratory tract. Harmful if [11[2]

inhaled.

) Harmful if swallowed. Causes
Ingestion ] S [1][2]
gastrointestinal irritation.

. o Suspected human carcinogen
Carcinogenicity (IARC G 28) [5]
roup .

o Suspected of causing genetic
Mutagenicity defect
efects.

Experimental Protocols: Detailed experimental protocols for the toxicological studies cited are
not readily available in the provided search results. For specific methodologies, researchers
should consult the primary literature referenced in toxicological databases. Generally,
carcinogenicity studies in animals, such as those mentioned by IARC, involve long-term
exposure of the animals to the substance via different routes (e.g., oral, dermal, injection)
followed by histopathological examination of tissues to identify tumor formation.[5] Mutagenicity
Is often assessed using in vitro tests like the Ames assay or in vivo tests like the micronucleus
assay.

Stability and Reactivity
o Chemical Stability: Stable under recommended storage conditions.
e Incompatible Materials: Incompatible with strong oxidizing agents and strong bases.[3]

» Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products include carbon oxides.
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e Reactivity: It is hydrolyzed by water and aqueous alkali.[2][3] Studies have shown that beta-
propiolactone is significantly more reactive with nucleophiles like guanosine, RNA, and DNA
than beta-butyrolactone.[38] The main sites of alkylation are N-1 at adenosine, N-3 at
cytidine, and N-7 at guanosine.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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